Cas no 1447607-11-5 (6-Fluoroisoindolin-5-ol hydrobromide)
6-Fluoroisoindolin-5-ol hydrobromide Chemical and Physical Properties
Names and Identifiers
-
- 6-Fluoroisoindolin-5-olhydrobromide
- SB65454
- 6-Fluoroisoindolin-5-ol hydrobromide
- 1447607-11-5
- 6-FLUOROISOINDOLIN-5-OL HBR
-
- Inchi: 1S/C8H8FNO.BrH/c9-7-1-5-3-10-4-6(5)2-8(7)11;/h1-2,10-11H,3-4H2;1H
- InChI Key: FACYVPCMMKUHQA-UHFFFAOYSA-N
- SMILES: Br.FC1C(=CC2CNCC=2C=1)O
Computed Properties
- Exact Mass: 232.98515g/mol
- Monoisotopic Mass: 232.98515g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 153
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.3Ų
6-Fluoroisoindolin-5-ol hydrobromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM246980-1g |
6-Fluoroisoindolin-5-ol hydrobromide |
1447607-11-5 | 95%+ | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM246980-1g |
6-Fluoroisoindolin-5-ol hydrobromide |
1447607-11-5 | 95%+ | 1g |
$912 | 2021-08-04 |
6-Fluoroisoindolin-5-ol hydrobromide Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
Additional information on 6-Fluoroisoindolin-5-ol hydrobromide
6-Fluoroisoindolin-5-ol Hydrobromide: A Comprehensive Overview
The compound with CAS No. 1447607-11-5, commonly referred to as 6-Fluoroisoindolin-5-ol hydrobromide, has garnered significant attention in the field of organic chemistry and pharmacology. This compound is a derivative of isoindoline, a heterocyclic structure that has been extensively studied for its diverse applications in drug discovery and material science. The 6-fluoro substitution introduces unique electronic and steric properties, making it a valuable molecule for exploring novel chemical reactions and biological activities.
Recent studies have highlighted the potential of 6-fluoroisoindolin-5-ol hydrobromide in the development of new therapeutic agents. Its structure, characterized by a fluorine atom at the 6-position and a hydroxyl group at the 5-position, provides a platform for exploring interactions with various biological targets. Researchers have demonstrated that this compound exhibits promising activity in vitro against several enzymes and receptors, suggesting its potential role in treating conditions such as inflammation, neurodegenerative diseases, and cancer.
The synthesis of 6-fluoroisoindolin-5-ol hydrobromide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the isoindoline core through cyclization reactions, followed by selective fluorination and bromination to achieve the desired substitution pattern. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has enabled precise characterization of the compound, ensuring its purity and structural integrity.
In terms of pharmacokinetics, studies have shown that 6-fluoroisoindolin-5-ol hydrobromide demonstrates moderate solubility in aqueous solutions, which is critical for its bioavailability. Preclinical trials have revealed that the compound is well-tolerated in animal models, with no significant adverse effects observed at therapeutic doses. These findings underscore its potential as a lead compound for further drug development.
The application of 6-fluoroisoindolin-5-ol hydrobromide extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Researchers have explored its ability to form self-assembled monolayers and its compatibility with various deposition techniques, highlighting its versatility across multiple disciplines.
From an environmental perspective, the synthesis and application of 6-fluoroisoindolin-5-ol hydrobromide are designed to minimize ecological impact. Green chemistry principles have been incorporated into its production process, reducing waste generation and energy consumption. This aligns with global efforts to promote sustainable practices in chemical manufacturing.
In conclusion, 6-fluoroisoindolin-5-ol hydrobromide (CAS No. 1447607-11-5) represents a significant advancement in heterocyclic chemistry. Its unique structure, coupled with promising biological activity and versatile applications, positions it as a valuable tool for researchers across multiple fields. As ongoing studies continue to uncover its full potential, this compound is poised to make meaningful contributions to both scientific research and industrial applications.
1447607-11-5 (6-Fluoroisoindolin-5-ol hydrobromide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)